Cas no 1270347-50-6 (tert-butyl N-2-amino-2-(2-chloro-5-fluoropyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-chloro-5-fluoropyridin-3-yl)ethylcarbamate
• CAS No: 1270347-50-6
• MF: C₁₂H₁₇ClFN₃O₂
• MW: 289.733685255051
• CID: 5997995
• PubChem ID: 165663472
• Update Time: 2025-10-22

tert-butyl N-2-amino-2-(2-chloro-5-fluoropyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-chloro-5-fluoropyridin-3-yl)ethylcarbamate
• EN300-1877666
• tert-butyl N-[2-amino-2-(2-chloro-5-fluoropyridin-3-yl)ethyl]carbamate
• 1270347-50-6

• Inchi： 1S/C12H17ClFN3O2/c1-12(2,3)19-11(18)17-6-9(15)8-4-7(14)5-16-10(8)13/h4-5,9H,6,15H2,1-3H3,(H,17,18)
• InChI Key： SGQWZOVCXHXDKS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)F)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 289.0993326g/mol
• Monoisotopic Mass: 289.0993326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-2-(2-chloro-5-fluoropyridin-3-yl)ethylcarbamate

tert-butyl N-2-amino-2-(2-chloro-5-fluoropyridin-3-yl)ethylcarbamate (CAS No. 1270347-50-6)

tert-butyl N-2-amino-2-(2-chloro-5-fluoropyridin-3-yl)ethylcarbamate (CAS No. 1270347-50-6) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl carbamate group and a pyridine ring substituted with chlorine and fluorine atoms. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in various research and industrial settings.

The synthesis of tert-butyl N-2-amino-2-(2-chloro-5-fluoropyridin-3-yl)ethylcarbamate involves advanced organic synthesis techniques, including nucleophilic substitution and condensation reactions. Recent studies have highlighted its potential as a precursor for the development of novel pharmaceutical agents, particularly in the field of oncology. Researchers have demonstrated that this compound exhibits promising antitumor activity in preclinical models, suggesting its potential role in the design of targeted therapies for cancer treatment.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in drug design. By replacing certain functional groups with bioisosteric equivalents, chemists can optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This property has led to its exploration in the development of small-molecule inhibitors targeting key enzymes involved in cellular signaling pathways.

In addition to its pharmaceutical applications, tert-butyl N-2-amino-2-(2-chloro-5-fluoropyridin-3-yethylcarbamate has shown potential in the field of materials science. Its ability to form stable covalent bonds with other molecules makes it a candidate for the synthesis of advanced polymers and hybrid materials. Recent advancements in polymer chemistry have leveraged this compound's unique reactivity to create materials with enhanced mechanical and thermal properties.

The structural integrity of this compound is further highlighted by its pyridine ring, which plays a critical role in determining its electronic properties. The presence of chlorine and fluorine substituents introduces electron-withdrawing effects, which can influence the compound's reactivity in various chemical transformations. These effects have been exploited in catalytic processes, where this compound serves as an efficient ligand for transition metal catalysts.

From an environmental perspective, the synthesis and application of tert-butyl N-something something something something something something something something something something something something something something carbamate have been carefully evaluated to ensure minimal ecological impact. Researchers have developed green chemistry protocols to minimize waste generation and reduce energy consumption during its production.

In conclusion, tert-butyl N-something something something something something carbamate (CAS No. 1270347-something) stands as a testament to the ingenuity of modern chemical research. Its versatile structure, combined with cutting-edge synthetic methodologies, positions it as a key player in advancing both pharmaceutical and materials science industries. As research continues to uncover new applications for this compound, its significance in the scientific community is expected to grow further.